Cas no 169965-90-6 (Cholan-24-oic acid, 3-hydroxy-, 1,1-dimethylethyl ester, (3a,5b)-)

• Product Name: Cholan-24-oic acid, 3-hydroxy-, 1,1-dimethylethyl ester, (3a,5b)-
• CAS No: 169965-90-6
• MF: C₂₈H₄₈O₃
• MW: 432.678929328918
• CID: 3810624
• PubChem ID: 146157564
• Update Time: 2025-04-22

Cholan-24-oic acid, 3-hydroxy-, 1,1-dimethylethyl ester, (3a,5b)- Chemical and Physical Properties

Names and Identifiers

• Cholan-24-oic acid, 3-hydroxy-, 1,1-dimethylethyl ester, (3a,5b)-
• tert-butyl (4R)-4-[(1R,3aS,3bR,5aR,7R,9aS,9bS,11aR)-7-hydroxy-9a,11a-dimethyl-hexadecahydro-1H-cyclopenta[a]phenanthren-1-yl]pentanoate
• 682-851-3
• (R)-tert-Butyl 4-((3R,5R,8R,9S,10S,13R,14S,17R)-3-hydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoate
• JFKNTFDMIVXSIA-CBCZUPKZSA-N
• 169965-90-6
• tert-butyl lithocholate

• Inchi： 1S/C28H48O3/c1-18(7-12-25(30)31-26(2,3)4)22-10-11-23-21-9-8-19-17-20(29)13-15-27(19,5)24(21)14-16-28(22,23)6/h18-24,29H,7-17H2,1-6H3/t18?,19?,20?,21?,22?,23?,24?,27-,28+/m0/s1
• InChI Key： JFKNTFDMIVXSIA-CBCZUPKZSA-N
• SMILES： OC1CC[C@@]2(C)C(C1)CCC1C2CC[C@]2(C)C(C(C)CCC(=O)OC(C)(C)C)CCC21

Computed Properties

• Exact Mass: 432.36034539g/mol
• Monoisotopic Mass: 432.36034539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives